Cas no 91815-15-5 (Ceftaroline Fosamil Impurity 38)

• Product Name: Ceftaroline Fosamil Impurity 38
• CAS No: 91815-15-5
• MF: C₆H₈N₄O₃S
• MW: 216.217719078064
• CID: 6779759
• PubChem ID: 73012303
• Update Time: 2024-04-15

Ceftaroline Fosamil Impurity 38 Chemical and Physical Properties

Names and Identifiers

• BCP08973
• 75028-24-9
• 91815-15-5
• 2-(5-amino-l,2,4-thiadiazol-3-yl)-(Z)-2-ethoxyiminoacetic acid
• SCHEMBL3833502
• (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetic acid
• NS00077530
• (E)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)acetic acid
• 2-ethylbutyricanhydride
• (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)acetic acid
• UFTDZEXQFNFPFR-OQFOIZHKSA-N
• Ceftaroline Fosamil Impurity 38

• Inchi： 1S/C6H8N4O3S/c1-2-13-9-3(5(11)12)4-8-6(7)14-10-4/h2H2,1H3,(H,11,12)(H2,7,8,10)/b9-3+
• InChI Key： UFTDZEXQFNFPFR-YCRREMRBSA-N
• SMILES： S1C(N)=NC(/C(/C(=O)O)=N\OCC)=N1

Computed Properties

• Exact Mass: 216.03171130g/mol
• Monoisotopic Mass: 216.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 139Ų